Cas no 119227-98-4 (3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one)
119227-98-4 structure
Product Name:3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one
CAS No:119227-98-4
MF:C19H18O5
MW:326.343225955963
CID:2008926
PubChem ID:14162675
Update Time:2025-04-21
3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one
- DTXSID101166296
- 119227-98-4
- 1,6-dihydroxy-3-methoxy-2-(3-methylbut-2-enyl)xanthen-9-one
- CHEBI:175159
- 1,6-Dihydroxy-3-methoxy-2-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
- SCHEMBL3416379
- 1,6-Dihydroxy-3-methoxy-2-prenylxanthone
-
- Inchi: 1S/C19H18O5/c1-10(2)4-6-12-14(23-3)9-16-17(18(12)21)19(22)13-7-5-11(20)8-15(13)24-16/h4-5,7-9,20-21H,6H2,1-3H3
- InChI Key: QKSNMZWDGXOPMT-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(C2C(=C(C(=CC1=2)OC)C/C=C(\C)/C)O)=O)O
Computed Properties
- Exact Mass: 326.11542367g/mol
- Monoisotopic Mass: 326.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 76Ų
3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
119227-98-4 (3-Me ether-1,3,6-Trihydroxy-2-(3-methyl-2-buteny)-9H-xanthen-9-one) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk